Cas no 686274-98-6 ((S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 686274-98-6
• MF: C₂₆H₂₇N₂OP
• MW: 414.479147195816
• CID: 6780770
• PubChem ID: 101343597
• Update Time: 2026-03-12

(S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 686274-98-6
• (S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4-isopropyl-4,5-dihydrooxazole

• Inchi： 1S/C26H27N2OP/c1-19(2)23-18-29-26(27-23)25-17-20-11-9-10-16-24(20)28(25)30(21-12-5-3-6-13-21)22-14-7-4-8-15-22/h3-16,19,23,25H,17-18H2,1-2H3/t23-,25+/m1/s1
• InChI Key： PGYOETJPACPKCA-NOZRDPDXSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1C2C=CC=CC=2C[C@H]1C1=N[C@H](CO1)C(C)C

Computed Properties

• Exact Mass: 414.18610049g/mol
• Monoisotopic Mass: 414.18610049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 24.8Ų